Cas no 63810-50-4 (Acetamide, N-[2-(2-methoxyethoxy)-4-nitrophenyl]-)

• Product Name: Acetamide, N-[2-(2-methoxyethoxy)-4-nitrophenyl]-
• CAS No: 63810-50-4
• MF: C₁₁H₁₄N₂O₅
• MW: 254.239263057709
• CID: 1659484
• Update Time: 2024-09-12

Acetamide, N-[2-(2-methoxyethoxy)-4-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-(2-methoxyethoxy)-4-nitrophenyl]-

• Inchi： 1S/C11H14N2O5/c1-8(14)12-10-4-3-9(13(15)16)7-11(10)18-6-5-17-2/h3-4,7H,5-6H2,1-2H3,(H,12,14)
• InChI Key： HAWGCFWYWPMDBA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1OCCOC)(=O)C

Computed Properties

• Exact Mass: 254.09032
• Monoisotopic Mass: 254.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.4A^2

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 453.4±40.0 °C(Predicted)
• PSA: 90.7
• pka: 13.28±0.70(Predicted)